Cas no 22598-39-6 (Chlorosulfurous acid, butyl ester)

Chlorosulfurous acid, butyl ester structure
22598-39-6 structure
Product Name:Chlorosulfurous acid, butyl ester
CAS No:22598-39-6
MF:C4H9ClO2S
MW:156.631059408188
CID:1411102
PubChem ID:23270425
Update Time:2025-04-20

Chlorosulfurous acid, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Chlorosulfurous acid, butyl ester
    • 1-chlorosulfinyloxybutane
    • Butyl sulfurochloridoite
    • 22598-39-6
    • DTXSID20632064
    • Butyl-chlorsulfit
    • Inchi: 1S/C4H9ClO2S/c1-2-3-4-7-8(5)6/h2-4H2,1H3
    • InChI Key: SMBCCRRPZMKSML-UHFFFAOYSA-N
    • SMILES: ClS(=O)OCCCC

Computed Properties

  • Exact Mass: 156.00127
  • Monoisotopic Mass: 156.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 76.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 26.3
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